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Compound of Interest

Compound Name: Pyrogallol

Cat. No.: B1678534

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyrogallol, also known as 1,2,3-trihydroxybenzene, is an organic compound with the chemical
formula CeH3(OH)s.[1][2] It is a white, water-soluble solid that is notable for its sensitivity to
oxygen, which can cause samples to appear brownish.[2] As one of the three isomers of
benzenetriol, pyrogallol is a significant molecule in various research and development
applications, including its use as a metal-complexing agent.[3] This technical guide provides an
in-depth overview of pyrogallol, focusing on its chemical identifiers, safety data, and relevant
experimental contexts for professionals in the field.

Chemical and Physical Properties

A summary of the key chemical and physical properties of pyrogallol is provided below. This
data is essential for laboratory use, ensuring proper handling and application in experimental
setups.
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Identifier Value Reference

CAS Number 87-66-1 [11[3][4][5]16]

Molecular Formula CeHeOs3 [21[31[7]

Molecular Weight 126.11 g/mol [1112]131[5]

EC Number 201-762-9 [1][4][6]

Melting Point 125.5 °C (257.9 °F; 398.6 K) 2]

Boiling Point 307 °C (585 °F; 580 K) [2]

Density 1.453 g/cm3 (at 4 °C) [2]
1,2,3-Trihydroxybenzene,

Synonyms Pyrogallic acid, Benzene- [1112][3][5]

1,2,3-triol

Safety Data Sheet Summary

The safe handling of pyrogallol is paramount in a research environment. The following tables

summarize the critical safety information derived from its Safety Data Sheet (SDS).

H | Identificati | Classificati

Hazard Class Category Hazard Statement
. H302: Harmful if swallowed.[4]
Acute Toxicity (Oral) 4
[8]
o H312: Harmful in contact with
Acute Toxicity (Dermal) 4 )
skin.[4][8]
Acute Toxicity (Inhalation) 4 H332: Harmful if inhaled.[4][8]
o H341: Suspected of causing
Germ Cell Mutagenicity 2 )
genetic defects.[4][6][8]
Hazardous to the Aquatic 3 H412: Harmful to aquatic life

Environment (Chronic)

with long lasting effects.[4][6]
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Signal Word: Warning[1][4][5]

icoloaical

Test Result Species
LD50 (Oral) 300 mg/kg Mouse
LD50 (Subcutaneous) 566 mg/kg Mouse

| : . PPE) and i

Protection Type Recommendation

Eye/Face Protection Safety goggles with side protection.[6]

Wear suitable chemical-resistant gloves (tested
according to EN 374).[6]

Skin Protection

Use a dust mask type N95 (US) or type P3 (EN

Respiratory Protection ] )
143) respirator cartridges.[1]

Wash hands thoroughly after handling. Use only
General Handling outdoors or in a well-ventilated area. Avoid
breathing dust.[4][9]

Experimental Applications and Protocols

Pyrogallol's chemical properties make it a versatile reagent in various experimental settings.
Its ability to generate reactive oxygen species (ROS) is often harnessed in studies investigating

oxidative stress and antioxidant mechanisms.

General Workflow for Inducing Oxidative Stress with
Pyrogallol

The following diagram illustrates a typical workflow for utilizing pyrogallol to induce oxidative
stress in a cell culture model. This process is fundamental in studies aiming to evaluate the
efficacy of antioxidant compounds or to understand the cellular response to oxidative damage.
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Prepare Pyrogallol Stock Solution Cell Culture Preparation

N

Treatment of Cells with Pyrogallol

;

Incubation

;

Measurement of Oxidative Stress Markers (e.g., ROS levels, lipid peroxidation)

;

Downstream Analysis (e.g., Western Blot, gPCR)

Click to download full resolution via product page

Caption: Workflow for cellular oxidative stress induction using pyrogallol.

Signaling Pathway Perturbation by Pyrogallol-Induced
Oxidative Stress

Pyrogallol-induced ROS can modulate various intracellular signaling pathways. A common
pathway affected is the Nrf2-Keapl pathway, which is a master regulator of the antioxidant
response.
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Caption: Pyrogallol's effect on the Nrf2-Keapl signaling pathway.

Conclusion

This technical guide provides essential information on pyrogallol for researchers and
professionals in drug development. Its well-defined chemical properties and safety profile,
when handled correctly, make it a valuable tool in the laboratory. The provided experimental
workflow and signaling pathway diagram offer a foundational understanding of its application in
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studying oxidative stress, a critical area of research in numerous disease models. Adherence to
the safety guidelines outlined in the SDS is crucial for the responsible and effective use of this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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